Cas no 1869317-53-2 (Ethyl 2-amino-3-[benzyl(methyl)amino]propanoate)

• Product Name: Ethyl 2-amino-3-[benzyl(methyl)amino]propanoate
• CAS No: 1869317-53-2
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 6263867
• PubChem ID: 130517188
• Update Time: 2025-10-31

Ethyl 2-amino-3-[benzyl(methyl)amino]propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-3-[benzyl(methyl)amino]propanoate
• 1869317-53-2
• EN300-7272829
• Ethyl 2-amino-3-[benzyl(methyl)amino]propanoate

• Inchi： 1S/C13H20N2O2/c1-3-17-13(16)12(14)10-15(2)9-11-7-5-4-6-8-11/h4-8,12H,3,9-10,14H2,1-2H3
• InChI Key： KAAWAUIAFPXJCT-UHFFFAOYSA-N
• SMILES： O(CC)C(C(CN(C)CC1C=CC=CC=1)N)=O

Computed Properties

• Exact Mass: 236.152477885g/mol
• Monoisotopic Mass: 236.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.6Ų

Additional information on Ethyl 2-amino-3-[benzyl(methyl)amino]propanoate

Research Brief on Ethyl 2-amino-3-[benzyl(methyl)amino]propanoate (CAS: 1869317-53-2) in Chemical Biology and Pharmaceutical Applications

Ethyl 2-amino-3-[benzyl(methyl)amino]propanoate (CAS: 1869317-53-2) is a synthetic amino acid derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, serves as a versatile intermediate in the synthesis of bioactive molecules and potential drug candidates. Recent studies have explored its applications in medicinal chemistry, particularly in the development of novel therapeutic agents targeting neurological disorders and metabolic diseases.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of Ethyl 2-amino-3-[benzyl(methyl)amino]propanoate as a key precursor in the synthesis of GABA receptor modulators. The research demonstrated that derivatives of this compound exhibited enhanced binding affinity to GABA_A receptors, suggesting potential applications in anxiety and epilepsy treatment. The study employed molecular docking simulations and in vitro assays to validate these findings, with compound 1869317-53-2 showing promising pharmacokinetic properties.

In the field of drug delivery systems, a recent patent application (WO2023056789) highlighted the use of Ethyl 2-amino-3-[benzyl(methyl)amino]propanoate as a building block for pH-sensitive prodrugs. The modification of this compound's ester group allowed for controlled release of active pharmaceutical ingredients in specific physiological environments, particularly in tumor microenvironments. This innovation addresses a critical challenge in targeted cancer therapy and represents a significant advancement in precision medicine approaches.

Metabolic studies conducted in 2024 have revealed new insights into the compound's biotransformation pathways. Research published in Drug Metabolism and Disposition identified three primary metabolites of 1869317-53-2, with the ethyl ester hydrolysis product showing unexpected stability in plasma. These findings have important implications for the compound's therapeutic index and potential drug-drug interactions, informing future structure-activity relationship (SAR) studies in this chemical series.

The synthetic versatility of Ethyl 2-amino-3-[benzyl(methyl)amino]propanoate has been further demonstrated in recent work on antimicrobial agents. A team at the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) that structural analogs derived from this scaffold exhibited potent activity against multidrug-resistant Staphylococcus aureus (MRSA) strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity while maintaining low cytotoxicity against mammalian cells.

Ongoing clinical research is exploring the therapeutic potential of derivatives based on the 1869317-53-2 scaffold. Phase I trials initiated in Q1 2024 are investigating a novel dopamine D3 receptor partial agonist developed from this chemical platform for Parkinson's disease treatment. Preliminary results suggest favorable blood-brain barrier penetration and receptor selectivity profiles, though comprehensive safety data remains forthcoming.

From a chemical biology perspective, recent studies have utilized Ethyl 2-amino-3-[benzyl(methyl)amino]propanoate as a molecular probe to investigate protein-protein interactions in neurodegenerative pathways. The compound's bifunctional nature allows for selective modification of target proteins while maintaining biological activity, making it particularly valuable for proteomics research and target identification studies.

In conclusion, Ethyl 2-amino-3-[benzyl(methyl)amino]propanoate (1869317-53-2) represents a promising chemical entity with diverse applications in pharmaceutical research and development. Its unique structural properties continue to inspire innovative therapeutic approaches across multiple disease areas. Future research directions may focus on expanding its utility in targeted drug delivery systems and exploring its potential in emerging areas such as RNA-targeted therapeutics and epigenetic modulation.